Cas no 98996-38-4 (4,5,6-trimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid)

• Product Name: 4,5,6-trimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
• CAS No: 98996-38-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD06208453
• CID: 1087483
• PubChem ID: 22949219
• Update Time: 2025-04-20

4,5,6-trimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 4,5,6-trimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid(SALTDATA: FREE)
• 4,5,6-trimethyl-2-oxo-1H-pyridine-3-carboxylic acid
• 2-hydroxy-4,5,6-trimethyl-nicotinic acid
• 2-Hydroxy-4,5,6-trimethyl-nicotinsaeure
• 4,5,6-TRIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXYLIC ACID
• 4,5,6-Trimethyl-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid
• SCHEMBL15316167
• BB 0219296
• AKOS006295528
• MFCD12198432
• AKOS016341034
• 98996-38-4
• BS-36255
• 4,5,6-Trimethyl-2-oxo-1,2-dihydro-pyridine-3- carboxylic acid
• DTXSID70629166
• 4,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylicacid
• 4,5,6-trimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid

• MDL： MFCD06208453
• Inchi： 1S/C9H11NO3/c1-4-5(2)7(9(12)13)8(11)10-6(4)3/h1-3H3,(H,10,11)(H,12,13)
• InChI Key： COJZFUMHUMQNEF-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(C)C(C)=C(C)N1

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 393.7±42.0 °C at 760 mmHg
• Flash Point: 191.9±27.9 °C
• Refractive Index: 1.525
• PSA: 70.16000
• LogP: 0.99830
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

4,5,6-trimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)